Cas no 1343938-13-5 (4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide)

• Product Name: 4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide
• CAS No: 1343938-13-5
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 6061908
• PubChem ID: 64447425
• Update Time: 2025-05-20

4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide
• 1H-Pyrazole-1-butanamide, 4-chloro-α,3-dimethyl-α-(methylamino)-
• CS-0292639
• 1343938-13-5
• AKOS013770922
• EN300-1140242

• Inchi： 1S/C10H17ClN4O/c1-7-8(11)6-15(14-7)5-4-10(2,13-3)9(12)16/h6,13H,4-5H2,1-3H3,(H2,12,16)
• InChI Key： XQGICCFJAVQDSQ-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(NC)C(N)=O)C=C(Cl)C(C)=N1

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 426.9±45.0 °C(Predicted)
• pka: 15.97±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide

Comprehensive Overview of 4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS No. 1343938-13-5)

4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS No. 1343938-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyrazole core substituted with chloro and methyl groups, coupled with a butanamide side chain. Its molecular complexity makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 1343938-13-5 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documents. Researchers frequently search for "4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide uses" or "CAS 1343938-13-5 applications," reflecting its potential in drug discovery and crop protection. Recent studies highlight its role as a precursor in synthesizing heterocyclic compounds, which are pivotal in developing new pharmaceutical intermediates.

In the context of current trends, the demand for sustainable agrochemicals and targeted therapeutics has driven interest in this compound. Its pyrazole moiety is particularly noteworthy, as pyrazole derivatives are known for their antimicrobial and anti-inflammatory properties. This aligns with global searches for "eco-friendly pesticides" and "small molecule inhibitors," positioning CAS 1343938-13-5 as a candidate for further investigation.

From a synthetic chemistry perspective, the compound's chloro-methylpyrazole group offers reactivity for cross-coupling reactions, a hot topic in "green chemistry" forums. Laboratories optimizing catalytic processes often explore such structures to reduce waste and improve yield. Additionally, its methylamino-butanamide segment is relevant to "peptide mimetics" research, addressing queries like "how to design bioavailable small molecules."

Regulatory and safety profiles of 4-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide are frequently updated in compliance databases, with users searching for "CAS 1343938-13-5 SDS" (Safety Data Sheet). While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in industrial settings. The compound's stability under varying pH conditions also makes it a subject of "formulation science" studies.

In summary, CAS No. 1343938-13-5 represents a versatile building block in modern chemistry, bridging gaps between medicinal chemistry and material science. Its structural features cater to evolving needs in precision agriculture and drug development, making it a recurring keyword in academic and industrial research. Future directions may explore its enantioselective synthesis or derivatization for high-throughput screening platforms.